Cas no 53847-40-8 (3-(2-METHOXYPHENYL)PENTAN-3-OL)

• Product Name: 3-(2-METHOXYPHENYL)PENTAN-3-OL
• CAS No: 53847-40-8
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• MDL: MFCD12152945
• CID: 5226004
• Update Time: 2026-03-07

3-(2-METHOXYPHENYL)PENTAN-3-OL Chemical and Physical Properties

Names and Identifiers

• 3-(2-METHOXYPHENYL)PENTAN-3-OL
• Benzenemethanol, α,α-diethyl-2-methoxy-

• MDL： MFCD12152945
• Inchi： 1S/C12H18O2/c1-4-12(13,5-2)10-8-6-7-9-11(10)14-3/h6-9,13H,4-5H2,1-3H3
• InChI Key： NWOYPGORKVCGPR-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1OC)(O)(CC)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Additional information on 3-(2-METHOXYPHENYL)PENTAN-3-OL

Introduction to 3-(2-METHOXYPHENYL)PENTAN-3-OL (CAS No. 53847-40-8)

3-(2-METHOXYPHENYL)PENTAN-3-OL, identified by its Chemical Abstracts Service (CAS) number 53847-40-8, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a pentyl chain linked to a phenolic group substituted with a methoxy moiety, has garnered attention due to its structural versatility and potential biological activities. The compound’s unique architecture positions it as a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structural composition of 3-(2-METHOXYPHENYL)PENTAN-3-OL encompasses a hydroxyl (-OH) group at the third carbon of the pentyl chain, enhancing its reactivity in various chemical transformations. The presence of the methoxy group on the phenyl ring introduces electronic effects that can modulate the compound’s interactions with biological targets. This combination of features makes it an intriguing candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in phenolic derivatives due to their demonstrated pharmacological properties. Studies have highlighted the potential of such compounds in modulating enzyme activity, binding to specific receptors, and exerting antioxidant effects. The methoxy-substituted phenyl ring in 3-(2-METHOXYPHENYL)PENTAN-3-OL is particularly noteworthy, as it can influence both the solubility and binding affinity of the molecule. This has led to its investigation as a building block for drug candidates targeting various diseases.

One of the most compelling aspects of 3-(2-METHOXYPHENYL)PENTAN-3-OL is its utility in synthetic chemistry. The compound serves as a precursor for more complex structures, enabling chemists to design molecules with tailored properties. For instance, its hydroxyl group can participate in etherification reactions, while the phenolic moiety can undergo oxidation or reduction processes. These transformations open up numerous possibilities for generating derivatives with enhanced biological activity.

Recent advancements in computational chemistry have further propelled the study of 3-(2-METHOXYPHENYL)PENTAN-3-OL. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets, providing insights into its potential therapeutic applications. These simulations have been instrumental in guiding experimental designs and optimizing synthetic routes. By leveraging computational methods, scientists can accelerate the discovery process and identify promising lead compounds more efficiently.

The pharmaceutical industry has taken notice of 3-(2-METHOXYPHENYL)PENTAN-3-OL due to its versatile structural features. Its ability to serve as a scaffold for drug development has made it a subject of interest for several research groups. Preclinical studies have begun to explore its potential in treating conditions such as inflammation and neurodegeneration. The compound’s dual functionality—combining both an aliphatic chain and an aromatic ring—makes it particularly well-suited for these investigations.

In addition to its pharmaceutical applications, 3-(2-METHOXYPHENYL)PENTAN-3-OL has shown promise in material science. Its unique chemical properties make it a candidate for developing novel polymers or functional materials. Researchers are exploring how this compound can be incorporated into materials that exhibit specific physical or chemical behaviors, expanding its utility beyond traditional medicinal chemistry contexts.

The synthesis of 3-(2-METHOXYPHENYL)PENTAN-3-OL itself is a testament to modern synthetic methodologies. Advanced techniques such as cross-coupling reactions and catalytic hydrogenation have enabled the efficient construction of this molecule. These methods not only improve yield but also minimize byproduct formation, making the process more environmentally sustainable. Such advancements are crucial for scaling up production and ensuring that valuable compounds like this one are accessible for further research.

As our understanding of chemical biology continues to evolve, the importance of intermediates like 3-(2-METHOXYPHENYL)PENTAN-3-OL will only grow. Their role in connecting basic chemical principles with complex biological systems underscores their significance in drug discovery and material innovation. By continuing to explore their properties and potential applications, scientists can unlock new opportunities for improving human health and technological advancements.